Cas no 100479-73-0 (Ethanone, 1-(2-chloro-5-iodophenyl)-)

Ethanone, 1-(2-chloro-5-iodophenyl)-, is a halogenated aromatic ketone with the molecular formula C8H6ClIO. This compound features a chloro and an iodo substituent on the phenyl ring, enhancing its reactivity and utility in organic synthesis. The presence of both electron-withdrawing groups (chloro and iodo) makes it a valuable intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex aromatic frameworks. Its ketone functionality allows further derivatization, including reductions or nucleophilic additions. The compound's structural features contribute to its stability and selectivity in synthetic applications, making it suitable for pharmaceutical and agrochemical research. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic protocols.

Ethanone, 1-(2-chloro-5-iodophenyl)- structure

100479-73-0 structure

Product Name:Ethanone, 1-(2-chloro-5-iodophenyl)-

CAS No:100479-73-0

MF:C₈H₆ClIO

MW:280.490113735199

MDL:MFCD22493253

CID:3549171

PubChem ID:85520193

Update Time:2025-07-02

Ethanone, 1-(2-chloro-5-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(2-chloro-5-iodophenyl)-
- 2-CHLORO-5-IODOACETOPHENONE
- 1-(2-chloro-5-iodophenyl)ethanone
- SCHEMBL21921083
- PS-11750
- AKOS028112236
- 1-(2-Chloro-5-iodophenyl)ethan-1-one
- MFCD22493253
- 2'-Chloro-5'-iodoacetophenone
- 816-771-9
- 100479-73-0
- MDL： MFCD22493253
- Inchi： 1S/C8H6ClIO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-4H,1H3
- InChI Key： QSXGGXJWYFLCEQ-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC(I)=CC=C1Cl)C

Computed Properties

Exact Mass: 279.91519g/mol
Monoisotopic Mass: 279.91519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 280.49g/mol
XLogP3: 2.9
Topological Polar Surface Area: 17.1Å²

Ethanone, 1-(2-chloro-5-iodophenyl)- Pricemore >>

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